N-{3-[(4-ethoxybenzoyl)amino]phenyl}-2-furamide

• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol
• IUPAC Name: N-[3-[(4-ethoxybenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O4/c1-2-25-17-10-8-14(9-11-17)19(23)21-15-5-3-6-16(13-15)22-20(24)18-7-4-12-26-18/h3-13H,2H2,1H3,(H,21,23)(H,22,24)
• InChI Key: VUAAYJNYZQHEPJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CO3

Description

N-{3-[(4-ethoxybenzoyl)amino]phenyl}-2-furamide, commonly known as EBAF, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EBAF belongs to the class of furan derivatives and has a molecular formula of C20H19N2O3.

Mechanism of Action

The mechanism of action of EBAF is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. EBAF has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. EBAF has also been shown to bind to the cannabinoid receptor CB1, which is involved in the regulation of pain, appetite, and mood.
Biochemical and Physiological Effects:
EBAF has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that EBAF inhibits the proliferation of cancer cells and induces apoptosis, or programmed cell death. EBAF has also been shown to reduce inflammation and oxidative stress in cells. In vivo studies have shown that EBAF has analgesic, anti-inflammatory, and neuroprotective effects in animal models.

Advantages and Limitations for Lab Experiments

EBAF has several advantages for lab experiments, including its high purity, stability, and solubility in organic solvents. EBAF is also relatively easy to synthesize using standard laboratory techniques. However, EBAF has some limitations, including its low water solubility, which can make it difficult to use in certain experiments. EBAF also requires careful handling due to its potential toxicity.

Future Directions

There are several future directions for the study of EBAF, including the development of new drug candidates based on EBAF, the investigation of its properties as a fluorescent probe and as a building block for functional materials, and the study of its potential applications in agriculture and environmental science. Further research is also needed to fully understand the mechanism of action of EBAF and its potential side effects.

Synthesis Methods

EBAF can be synthesized using various methods, including the reaction of 4-ethoxybenzoic acid with 3-nitroaniline, followed by reduction and cyclization. Another method involves the reaction of 4-ethoxybenzoyl chloride with 3-aminoacetophenone, followed by cyclization. The synthesis of EBAF requires careful optimization of reaction conditions to obtain a high yield and purity of the compound.

Scientific Research Applications

EBAF has shown potential applications in various fields of scientific research, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, EBAF has been studied as a potential drug candidate for the treatment of cancer, inflammation, and neurodegenerative diseases. In drug discovery, EBAF has been used as a lead compound for the development of new drugs with improved pharmacological properties. In material science, EBAF has been studied for its properties as a fluorescent probe and as a building block for the synthesis of functional materials.